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Compound of Interest

Compound Name: Thalidomide-O-C8-Boc

Cat. No.: B2590294

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent compounds like Thalidomide-O-C8-Boc are paramount to ensuring
laboratory safety and environmental protection. This guide provides essential, step-by-step
information for the safe disposal of this synthetic cereblon-based E3 ligase ligand, which is
utilized in the development of Proteolysis Targeting Chimeras (PROTACS).

Thalidomide-O-C8-Boc, like its parent compound thalidomide, should be handled with
extreme caution due to its potential reproductive toxicity and other health hazards.[1] All
disposal procedures must be conducted in strict accordance with local, regional, national, and
international regulations. It is imperative to consult with your institution's Environmental Health
and Safety (EHS) department before proceeding with any disposal protocol.[2][3]

Quantitative Data Summary

While specific quantitative data for Thalidomide-O-C8-Boc is limited, the following table
summarizes key information for the compound.[4]
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Property Value Source
Molecular Formula C26H34N207 [4]
Molecular Weight 486.56 g/mol

CAS Number 2225148-52-5

Physical State Solid

Harmful if swallowed, Very
Known Hazards toxic to aquatic life with long-

lasting effects.

Experimental Protocol: General Disposal Procedure

Objective: To safely collect, store, and dispose of Thalidomide-O-C8-Boc waste in compliance

with all applicable regulations.
Materials:

o Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves (nitrile or neoprene).

o Designated, sealable, and clearly labeled hazardous waste container. The label should
include the chemical name ("Thalidomide-O-C8-Boc"), hazard symbols (e.g., toxic,

environmental hazard), and the date of waste accumulation.
Procedure:
o Waste Segregation:

o Solid Waste: Collect all solid waste contaminated with Thalidomide-O-C8-Boc, including
unused compound, contaminated personal protective equipment (gloves, disposable lab
coats), and disposable labware (e.g., weigh boats, pipette tips), in a designated hazardous
waste container. Do not mix with other waste streams unless explicitly permitted by your
institution's EHS department.
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o Liquid Waste: If Thalidomide-O-C8-Boc has been used in a solution, collect the liquid
waste in a separate, compatible, and clearly labeled hazardous waste container. Do not
mix with other solvent waste streams unless explicitly permitted by your institution's EHS
department.

o Contaminated Labware: Disposable labware should be placed in the solid waste container.
Non-disposable glassware should be decontaminated using a validated procedure, or
disposed of as hazardous waste. Consult your EHS department for appropriate
decontamination methods.

o Container Management:
o Keep the hazardous waste container securely sealed when not in use.

o Store the container in a designated, secure, and well-ventilated area, away from
incompatible materials. The storage area should be clearly marked as a hazardous waste
accumulation site.

o Documentation:

o Maintain accurate records of the amount of Thalidomide-O-C8-Boc waste generated and
the date of disposal. This documentation is crucial for regulatory compliance.

» Final Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o The primary disposal method is to an approved waste disposal plant.

Disposal Workflow

The proper disposal of Thalidomide-O-C8-Boc is a multi-step process that prioritizes safety
and regulatory compliance. The following diagram illustrates the logical workflow for this
procedure.
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Caption: Logical workflow for the safe disposal of Thalidomide-O-C8-Boc.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b2590294?utm_src=pdf-body-img
https://www.benchchem.com/product/b2590294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2590294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: This information is intended as a general guide. The responsibility for safe handling
and disposal of Thalidomide-O-C8-Boc lies with the user. Always prioritize the guidance of
your institution's safety office and adhere to all legal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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